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Compound of Interest

Compound Name: 8-Bromoguanine
CAS No.: 3066-84-0
Cat. No.: B1384121
Get Quote
. J

Executive Safety Summary

Immediate Action Required: 8-Bromoguanine (CAS: 3066-84-0) is classified as acutely toxic if
swallowed (H301) and a skin sensitizer (H317).[1] Unlike standard purines (e.g., Guanine), the
halogenation at the C8 position introduces specific toxicology and disposal requirements.

Core Directive: Do not treat this as general biological waste. It must be segregated as
Halogenated Chemical Waste. Incineration requires specific acid-gas scrubbing capabilities
due to the generation of Hydrogen Bromide (HBr) during thermal destruction.

Chemical Profile & Hazard Identification

Understanding the substrate is the first step in safety.
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Parameter Specification
Chemical Name 8-Bromoguanine

CAS Number 3066-84-0

Molecular Formula CsH4BrNsO

Molecular Weight 230.02 g/mol

Physical State Solid (Off-white powder)
Signal Word DANGER

H301 (Toxic if swallowed), H317 (Skin

Primary GHS Hazards o )
sensitization), H315/H319 (Irritant)

Not P-listed/U-listed, but regulated as
RCRA Status ]
Halogenated Organic

The "Why": Causality in Disposal Logic
Expert Insight: Why do we segregate this specifically?
e Thermal Decomposition Chemistry: When 8-Bromoguanine is incinerated, the carbon-

bromine bond cleaves. Unlike non-halogenated organics which burn to CO2z and Hz0, this
compound generates Hydrogen Bromide (HBr) and potentially elemental Bromine (Br2).

o Impact: These are corrosive acid gases. Standard municipal incinerators or biomedical
waste autoclaves are not equipped to neutralize these emissions.

o Solution: It must be sent to a TSDF (Treatment, Storage, and Disposal Facility) equipped
with wet scrubbers or dry sorbent injectors.

o Cost & Compliance: Mixing halogenated waste with non-halogenated solvents (e.g.,
Acetone, Ethanol) often doubles or triples the disposal cost for the entire container, as the
bulk liqguid must now be treated as halogenated.

Operational Disposal Protocol

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1384121/docs?utm_src=pdf-body#8-bromoguanine-operational-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Follow this self-validating workflow to ensure compliance.

A. Solid Waste (Powder/Residue)

Scenario: Expired reagent or contaminated weighing boats.
o Containment: Place waste in a clear, 6-mil polyethylene bag.
e Secondary Containment: Due to the H301 (Toxic) classification, double-bag the material.
o Labeling: Affix a hazardous waste label.
o Constituents: "8-Bromoguanine (Solid)"[2]
o Hazard Checkbox: Toxic, Irritant.
o Note: Clearly mark "HALOGENATED ORGANIC."[3]

o Storage: Store in a dedicated "Toxic Solids" bin, away from oxidizers.

B. Liquid Waste (Solutions)

Scenario: Reaction mixtures or mother liquor.
e Segregation: Pour into the Halogenated Solvent carboy.
o CRITICAL: Do NOT pour into the General Organic/Non-Halogenated carboy.

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid,
Peroxides), as purines can react vigorously with oxidizers.

e pH Control: If the solution is highly acidic or basic, neutralize to pH 5-9 before adding to the
solvent drum to prevent drum corrosion or unexpected off-gassing.

C. Visualization: Waste Stream Logic

The following diagram illustrates the decision matrix for segregating 8-Bromoguanine waste.
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Figure 1: Decision tree for segregating 8-Bromoguanine waste streams to ensure regulatory
compliance.

Emergency Response: Spill Management
Protocol for H301 (Toxic) Solids.

Do NOT dry sweep. Dry sweeping generates airborne dust, increasing inhalation risk (H335).

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 (or P100) respirator.
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« |solate: Evacuate non-essential personnel from the immediate 3-meter radius.

* Wet Method:
o Cover the spill with paper towels.
o Gently dampen the towels with water or a mild detergent solution (do not flood).
o Scoop up the damp material to prevent dust generation.[4]

» Decontamination: Wipe the surface with a soap solution, followed by water.

o Disposal: Place all cleanup materials (towels, gloves) into the Solid Toxic/Halogenated waste
stream described above.

Visualization: Spill Workflow

Don PPE: Wet Method:
Spill Detected Gloves, Goggles, Dampen Towels —> SCEOPD& Btag V\éash i/t\;lrftace Report to EHS
N95 Mask Cover Spill (No Dust) (Soap/Water)

Click to download full resolution via product page
Figure 2: Step-by-step spill response to minimize inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 8-Bromoguanine | C5H4BrN50 | CID 135408829 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 8-Bromoguanine | 3066-84-0 [sigmaaldrich.com]

3. eCFR :: Appendix Il to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [8-Bromoguanine: Operational Disposal & Safety
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384121/docs#8-bromoguanine-operational-
disposal-safety-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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